Cas no 2197640-40-5 (N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine)
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine
- N,N-dimethyl-2-pyridin-2-yloxycyclohexan-1-amine
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- Inchi: 1S/C13H20N2O/c1-15(2)11-7-3-4-8-12(11)16-13-9-5-6-10-14-13/h5-6,9-12H,3-4,7-8H2,1-2H3
- InChI Key: JQTHWLUXDKASSY-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CN=1)C1CCCCC1N(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 2.5
- Topological Polar Surface Area: 25.4
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6608-1434-2μmol |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1434-5μmol |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1434-10μmol |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1434-20μmol |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1434-1mg |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1434-2mg |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1434-3mg |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1434-4mg |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1434-5mg |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6608-1434-10mg |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine |
2197640-40-5 | 10mg |
$79.0 | 2023-09-07 |
N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine
Recent Advances in the Study of N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine (CAS: 2197640-40-5)
The compound N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine (CAS: 2197640-40-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel bioactive molecules. Its structure, featuring a pyridine-cyclohexane scaffold with a dimethylamine substituent, offers a promising platform for the development of new pharmacophores. Researchers have explored its utility in the design of ligands targeting various receptors, including G-protein-coupled receptors (GPCRs) and ion channels, which are critical in neurological and cardiovascular diseases.
One of the key breakthroughs in the study of N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine is its potential as a modulator of serotonin receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT2A receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity.
In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine derivatives can inhibit the production of pro-inflammatory cytokines in macrophages, indicating potential utility in treating chronic inflammatory conditions like rheumatoid arthritis. The study employed a combination of cell-based assays and computational modeling to elucidate the mechanism of action.
The synthesis of N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine has also seen advancements. A 2022 paper in Organic Letters described an efficient, one-pot synthesis method that improves yield and reduces byproducts, making it more feasible for large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.
Despite these promising findings, challenges remain. The pharmacokinetic properties of N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine, such as its metabolic stability and bioavailability, require further optimization. Ongoing research is focused on structural modifications to enhance these properties while maintaining the compound's biological activity.
In conclusion, N,N-dimethyl-2-(pyridin-2-yloxy)cyclohexan-1-amine (CAS: 2197640-40-5) represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and recent synthetic advancements position it as a valuable candidate for future drug discovery efforts. Continued research into its mechanisms and optimization of its properties will be crucial for translating these findings into clinical applications.
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